Palicoside
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Overview
Description
Palicoside is a natural product found in Strychnos, Strychnos mellodora, and Palicourea marcgravii with data available.
Scientific Research Applications
Enzymatic Conversion and Antimycotic Activity
Palicoside undergoes enzymatic glucose cleavage revealing a biosynthetic pathway to akagerine. This conversion has been studied to understand the biosynthesis of various alkaloids. Moreover, this compound, along with dolichantoside and Strychnos mellodora stem bark crude ethanol extract, has demonstrated significant antimycotic activity against human pathogens, indicating its potential application in antifungal treatments (Brandt et al., 2001).
Discovery in Plants and Characterization Methods
This compound was characterized in Strychnos usambarensis fruits using high-performance liquid chromatography coupled with mass spectrometry (HPLC–MS) and NMR spectroscopy. This study highlighted the advanced analytical methods for identifying and understanding the properties of compounds like this compound in plant species (Cao et al., 2010).
Structural Studies and Chemical Correlations
Research on this compound also includes structural studies to understand its chemical properties better. For instance, the C-3 stereochemistry of this compound has been firmly established through chemical conversions and spectroscopic studies. Such research contributes to the broader knowledge of glucoindole alkaloids and their structural characteristics (Ohmori et al., 1998).
Potential Antiproliferative and Anti-inflammatory Properties
This compound has been studied for its potential in antiproliferative and anti-inflammatory applications. In vitro studies have shown that extracts and alkaloids from Palicourea minutiflora, containing this compound, exhibit strong growth inhibition of certain cell lines and significant anti-inflammatory effects. These findings suggest its potential use in cancer and inflammatory disorder treatments (Moura et al., 2020).
properties
Molecular Formula |
C27H34N2O9 |
---|---|
Molecular Weight |
530.6 g/mol |
IUPAC Name |
(2S,3R,4S)-3-ethenyl-4-[[(1S)-2-methyl-1,3,4,9-tetrahydropyrido[3,4-b]indol-1-yl]methyl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylic acid |
InChI |
InChI=1S/C27H34N2O9/c1-3-13-16(10-19-21-15(8-9-29(19)2)14-6-4-5-7-18(14)28-21)17(25(34)35)12-36-26(13)38-27-24(33)23(32)22(31)20(11-30)37-27/h3-7,12-13,16,19-20,22-24,26-28,30-33H,1,8-11H2,2H3,(H,34,35)/t13-,16+,19+,20-,22-,23+,24-,26+,27+/m1/s1 |
InChI Key |
AZBVCHVFXBXKII-NTXHKPOFSA-N |
Isomeric SMILES |
CN1CCC2=C([C@@H]1C[C@H]3[C@H]([C@@H](OC=C3C(=O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C=C)NC5=CC=CC=C25 |
Canonical SMILES |
CN1CCC2=C(C1CC3C(C(OC=C3C(=O)O)OC4C(C(C(C(O4)CO)O)O)O)C=C)NC5=CC=CC=C25 |
synonyms |
palicoside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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